Cas no 1678-43-9 (2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone)

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone is a versatile organic intermediate commonly employed in synthetic organic chemistry. Its structure features a phenylacetophenone core functionalized with a p-toluenesulfonyloxy group, enhancing its reactivity in nucleophilic substitution and elimination reactions. This compound is particularly useful in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, due to its ability to act as a leaving group or participate in carbon-carbon bond-forming reactions. Its stability under standard conditions and well-defined reactivity profile make it a reliable reagent for controlled transformations. Researchers value this compound for its synthetic flexibility and compatibility with various reaction conditions.

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone structure

1678-43-9 structure

Product Name:2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone

CAS No:1678-43-9

MF:C₂₁H₁₈O₄S

MW:366.430224895477

MDL:MFCD04038426

CID:117949

PubChem ID:87575487

Update Time:2025-05-20

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Chemical and Physical Properties

Names and Identifiers

- 2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate
- 2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone
- (2-oxo-1,2-diphenylethyl) 4-methylbenzenesulfonate
- Ethanone,2-[[(4-methylphenyl)sulfonyl]oxy]-1,2-diphenyl-
- 1-benzoyl-1-phenylmethyl p-toluenesulfonate
- 2-Phenyl-2-tosyloxyacetophenone
- benzoin p-toluenesulfonate
- O-Tosylbenzoin
- p-Toluenesulfonic Acid α-Benzoylbenzyl Ester
- α-Benzoylbenzyl p-Toluenesulfonate
- Benzoin 4-toluenesulfonate
- O-(P-TOLUENESULFONYL)BENZOIN
- ALPHA-(TOSYLOXY)DEOXYBENZOIN
- ALPHA-(P-TOLUENESULFONYLOXY)DEOXYBENZOIN
- 2-Phenyl-2-tosyloxyacetophenone O-(p-Toluenesulfonyl)benzoin alpha-(p-Toluenesulfonyloxy)deoxybenzoin O-Tosylbenzoin alpha-(Tosyloxy)deoxybenzoin
- benzoin tosylate
- alpha-benzoylbenzyl p-toluenesulfonate
- VZ25148
- P1410
- p-Toluenesulfonic Acid alpha-Benzoylbenzyl Ester
- 2-Oxo-1,2-diphenylethyl Tosylate
- Ethanone, 2-[[(4-methylphenyl)sulfonyl]oxy]-1,2-diphenyl-
- MFCD04038426
- FT-0633760
- AKOS015840561
- DTXSID20471218
- SY054344
- 2-[(4-methylbenzenesulfonyl)oxy]-1,2-diphenylethan-1-one
- 1678-43-9
- AS-70373
- 2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone, >/=97%
- SCHEMBL60545
- CS-0205691
- A882211
- T71899
- DB-043716
- 2-[(4-METHYLBENZENESULFONYL)OXY]-1,2-DIPHENYLETHANONE
- MDL： MFCD04038426
- Inchi： 1S/C21H18O4S/c1-16-12-14-19(15-13-16)26(23,24)25-21(18-10-6-3-7-11-18)20(22)17-8-4-2-5-9-17/h2-15,21H,1H3
- InChI Key： DLDWUFCUUXXYTB-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(C1C=CC=CC=1)=O)C1C=CC=CC=1

Computed Properties

Exact Mass: 366.09300
Monoisotopic Mass: 366.09258022g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 545
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.8
Surface Charge: 0
Tautomer Count: 2
XLogP3: 4.7

Experimental Properties

Color/Form: White - pale yellow crystals
Density: 1.258
Melting Point: 105.0 to 109.0 deg-C
Boiling Point: 546.83°C at 760 mmHg
Flash Point: 284.512°C
Refractive Index: 1.608
PSA: 68.82000
LogP: 5.40530
Solubility: Not determined

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Customs Data

HS CODE：2914400090
Customs Data：

China Customs Code:
2914400090

Overview:

2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019086921-5g	2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate	1678-43-9	95%	5g	454.74 USD	2021-06-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P867793-250mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9	≥97%	250mg	￥201.00	2022-10-10
TRC	P399443-10mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9		10mg	$ 50.00	2022-06-03
TRC	P399443-50mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9		50mg	$173.00	2023-05-17
TRC	P399443-100mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9		100mg	$ 80.00	2022-06-03
TRC	P399443-250mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9		250mg	$ 800.00	2023-09-06
TRC	P399443-500mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9		500mg	$1378.00	2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276361-250mg	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9	97%	250mg	￥1263	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1276361-1g	2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone	1678-43-9	97%	1g	￥3996	2023-04-15
Ambeed	A589502-250mg	2-Oxo-1,2-diphenylethyl 4-methylbenzenesulfonate	1678-43-9	95%	250mg	$385.0	2025-03-01

2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone Suppliers

Amadis Chemical Company Limited

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(CAS:1678-43-9)2-Phenyl-2-(p-toluenesulfonyloxy)acetophenone

Order Number:A882211

Stock Status:in Stock

Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:06

Price ($):332.0

Email:sales@amadischem.com

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